Cas no 848-05-5 (Gona-1,3,5(10),9(11)-tetraen-17-one, 13-ethyl-3-methoxy-, (±)- (8CI, 9CI))

Gona-1,3,5(10),9(11)-tetraen-17-one, 13-ethyl-3-methoxy-, (±)- (8CI, 9CI) structure
848-05-5 structure
Product name:Gona-1,3,5(10),9(11)-tetraen-17-one, 13-ethyl-3-methoxy-, (±)- (8CI, 9CI)
CAS No:848-05-5
MF:C20H24O2
MW:296.403366088867
CID:1057803

Gona-1,3,5(10),9(11)-tetraen-17-one, 13-ethyl-3-methoxy-, (±)- (8CI, 9CI) Chemical and Physical Properties

Names and Identifiers

    • (±)-13-Ethyl-3-methoxygona-1,3,5(10),9(11)-tetraen-17-one
    • Gona-1,3,5(10),9(11)-tetraen-17-one, 13-ethyl-3-methoxy-, (±)- (8CI, 9CI)
    • Inchi: 1S/C20H24O2/c1-3-20-11-10-16-15-7-5-14(22-2)12-13(15)4-6-17(16)18(20)8-9-19(20)21/h5,7,10,12,17-18H,3-4,6,8-9,11H2,1-2H3/t17-,18+,20+/m1/s1
    • InChI Key: OYQGDMDKKIKDTC-HBFSDRIKSA-N
    • SMILES: C([C@@]12C(=O)CC[C@H]1[C@@H]1CCC3C=C(C=CC=3C1=CC2)OC)C

Gona-1,3,5(10),9(11)-tetraen-17-one, 13-ethyl-3-methoxy-, (±)- (8CI, 9CI) Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 2,4,6-Trimethylphenol Solvents: Methylcyclohexane ,  Pyridine
Reference
Total synthesis of (-)-norgestrel
Baier, Helmut; Duerner, Gerd; Quinkert, Gerhard, Helvetica Chimica Acta, 1985, 68(4), 1054-68

Gona-1,3,5(10),9(11)-tetraen-17-one, 13-ethyl-3-methoxy-, (±)- (8CI, 9CI) Raw materials

Gona-1,3,5(10),9(11)-tetraen-17-one, 13-ethyl-3-methoxy-, (±)- (8CI, 9CI) Preparation Products

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